Cas no 131262-29-8 (Bicyclo[4.1.0]heptan-2-ol,7,7-difluoro-, (1a,2a,6a)- (9CI))

• Product Name: Bicyclo[4.1.0]heptan-2-ol,7,7-difluoro-, (1a,2a,6a)- (9CI)
• CAS No: 131262-29-8
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 102374
• PubChem ID: 45090451
• Update Time: 2025-04-18

Bicyclo[4.1.0]heptan-2-ol,7,7-difluoro-, (1a,2a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptan-2-ol,7,7-difluoro-, (1a,2a,6a)- (9CI)
• Bicyclo[4.1.0]heptan-2-ol, 7,7-difluoro-, (1alpha,2alpha,6alpha)- (9CI)
• rel-(1R,2R,6R)-7,7-Difluorobicyclo[4.1.0]Heptan-2-ol
• 131262-29-8
• 1932540-17-4
• (1R,2R,6R)-7,7-DIFLUOROBICYCLO[4.1.0]HEPTAN-2-OL

• Inchi： 1S/C7H10F2O/c8-7(9)4-2-1-3-5(10)6(4)7/h4-6,10H,1-3H2/t4-,5-,6-/m1/s1
• InChI Key： GHDRQAQSUKXFLI-HSUXUTPPSA-N
• SMILES： FC1([C@@H]2CCC[C@H]([C@@H]21)O)F

Computed Properties

• Exact Mass: 148.07
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23